(R)-Piperazin-2-ylmethanol
Description
(R)-Piperazin-2-ylmethanol is a useful research compound. Its molecular formula is C5H12N2O and its molecular weight is 116.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pharmaceutical Research and Drug Development
- Adenosine A2a Receptor Antagonists : Piperazine derivatives have been identified as potent and selective adenosine A2a receptor antagonists. These compounds have shown oral activity in rodent models of Parkinson's disease, indicating their potential in treating neurodegenerative disorders (Vu et al., 2004).
- Melanocortin Receptors Ligands : Substituted piperazines have been synthesized as ligands for melanocortin receptors, showing selectivity for MC4R with submicromolar affinities. This research supports the development of treatments for conditions like obesity and erectile dysfunction (Mutulis et al., 2004).
- Antitumor and Antimicrobial Agents : Organotin(IV) derivatives containing piperazine moieties have demonstrated significant antibacterial, antifungal, and cytotoxic activity against ovarian cancer cells, presenting a new class of potential antitumor and antimicrobial agents (Shaheen et al., 2018).
Material Science and Environmental Applications
- Flame Retardants : Piperazine-phosphonates derivatives have been investigated for their application as flame retardants on cotton fabric. Their thermal decomposition mechanisms offer insights into enhancing fire safety in textiles (Nguyen et al., 2014).
- Carbon Dioxide Capture : Studies on the degradation of aqueous piperazine solutions in carbon dioxide capture processes highlight the compound's resistance to thermal degradation and oxidation. This finding is crucial for improving the efficiency and sustainability of CO2 capture technologies (Freeman et al., 2010).
Catalysis and Chemical Synthesis
- Heterogeneous Bifunctional Organocatalysis : The use of reduced graphene oxide as a support for piperazine has led to the development of an efficient catalyst for promoting vintage organic transformations, such as Knoevenagel, Michael, and aldol reactions. This approach enhances the scope of catalytic applications in synthetic organic chemistry (Rodrigo et al., 2014).
Properties
IUPAC Name |
[(2R)-piperazin-2-yl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O/c8-4-5-3-6-1-2-7-5/h5-8H,1-4H2/t5-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIRSTRHGFGFVME-RXMQYKEDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(CN1)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN[C@H](CN1)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
116.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
